Cas no 1019629-72-1 (N-[(2,6-difluorophenyl)methyl]cyclopentanamine)
1019629-72-1 structure
Product Name:N-[(2,6-difluorophenyl)methyl]cyclopentanamine
CAS No:1019629-72-1
MF:C12H15F2N
MW:211.25101017952
CID:4567917
Update Time:2023-04-06
N-[(2,6-difluorophenyl)methyl]cyclopentanamine Chemical and Physical Properties
Names and Identifiers
-
- N-[(2,6-difluorophenyl)methyl]cyclopentanamine
- Benzenemethanamine, N-cyclopentyl-2,6-difluoro-
-
- Inchi: 1S/C12H15F2N/c13-11-6-3-7-12(14)10(11)8-15-9-4-1-2-5-9/h3,6-7,9,15H,1-2,4-5,8H2
- InChI Key: CMZLQSQTPIUGND-UHFFFAOYSA-N
- SMILES: C1(CNC2CCCC2)=C(F)C=CC=C1F
Computed Properties
- Exact Mass: 211.117256g/mol
- Monoisotopic Mass: 211.117256g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 182
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 211.25g/mol
- XLogP3: 2.8
- Topological Polar Surface Area: 12Ų
Experimental Properties
- Density: 1.1±0.1 g/cm3
- Boiling Point: 267.5±25.0 °C at 760 mmHg
- Flash Point: 115.6±23.2 °C
- Vapor Pressure: 0.0±0.5 mmHg at 25°C
N-[(2,6-difluorophenyl)methyl]cyclopentanamine Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
N-[(2,6-difluorophenyl)methyl]cyclopentanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D453845-50mg |
N-[(2,6-Difluorophenyl)methyl]cyclopentanamine |
1019629-72-1 | 50mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D453845-100mg |
N-[(2,6-Difluorophenyl)methyl]cyclopentanamine |
1019629-72-1 | 100mg |
$ 70.00 | 2022-06-05 | ||
| TRC | D453845-500mg |
N-[(2,6-Difluorophenyl)methyl]cyclopentanamine |
1019629-72-1 | 500mg |
$ 295.00 | 2022-06-05 | ||
| Chemenu | CM448767-250mg |
N-[(2,6-difluorophenyl)methyl]cyclopentanamine |
1019629-72-1 | 95%+ | 250mg |
$140 | 2023-01-20 | |
| Chemenu | CM448767-500mg |
N-[(2,6-difluorophenyl)methyl]cyclopentanamine |
1019629-72-1 | 95%+ | 500mg |
$232 | 2023-01-20 | |
| Chemenu | CM448767-1g |
N-[(2,6-difluorophenyl)methyl]cyclopentanamine |
1019629-72-1 | 95%+ | 1g |
$340 | 2023-01-20 | |
| Enamine | EN300-69564-0.05g |
N-[(2,6-difluorophenyl)methyl]cyclopentanamine |
1019629-72-1 | 95.0% | 0.05g |
$42.0 | 2025-02-20 | |
| Enamine | EN300-69564-0.1g |
N-[(2,6-difluorophenyl)methyl]cyclopentanamine |
1019629-72-1 | 95.0% | 0.1g |
$66.0 | 2025-02-20 | |
| Enamine | EN300-69564-0.25g |
N-[(2,6-difluorophenyl)methyl]cyclopentanamine |
1019629-72-1 | 95.0% | 0.25g |
$92.0 | 2025-02-20 | |
| Enamine | EN300-69564-0.5g |
N-[(2,6-difluorophenyl)methyl]cyclopentanamine |
1019629-72-1 | 95.0% | 0.5g |
$175.0 | 2025-02-20 |
N-[(2,6-difluorophenyl)methyl]cyclopentanamine Related Literature
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
1019629-72-1 (N-[(2,6-difluorophenyl)methyl]cyclopentanamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
CN Supplier
Bulk